Cas no 1806951-40-5 (3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile
• CAS No: 1806951-40-5
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4891526
• Update Time: 2025-10-23

3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-7(8(10)11)4-6(2-3-13)9(12)14-5/h4,8H,2H2,1H3
• InChI Key： GCMPKGNIEDUXKB-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile (CAS No. 1806951-40-5)

3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile (CAS No. 1806951-40-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, an iodo substituent, and a cyano group, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C9H7F2IN2, highlights its potential for further derivatization, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated compounds and iodinated intermediates has positioned 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile as a key focus in modern drug discovery. Researchers are increasingly exploring its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, due to the reactivity of its iodo group. Additionally, the difluoromethyl group enhances metabolic stability, a critical factor in the design of next-generation pharmaceuticals and agrochemicals.

In the context of sustainable chemistry, this compound aligns with the demand for eco-friendly synthetic routes. Its structural features enable efficient transformations with minimal waste, addressing the principles of green chemistry. Furthermore, the cyano group offers a handle for further functionalization, making it a valuable building block for heterocyclic synthesis and material science applications.

The pharmaceutical industry has shown particular interest in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile due to its potential role in kinase inhibitor development. Kinases are pivotal targets in cancer therapy and inflammatory diseases, and the compound's scaffold provides a promising foundation for designing selective inhibitors. Its iodo substituent also facilitates radiolabeling, which is essential for imaging probes and diagnostic agents.

From an agrochemical perspective, the difluoromethyl group in 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile is known to enhance the bioavailability and efficacy of pesticides and herbicides. This has spurred research into its use as a precursor for crop protection agents, particularly in combating resistant pest strains. The compound's stability under environmental conditions further underscores its practicality for field applications.

Recent advancements in AI-driven drug discovery have also highlighted the importance of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile. Computational models frequently identify its scaffold as a high-value fragment for virtual screening and lead optimization. This synergy between experimental and in silico approaches accelerates the identification of novel therapeutic candidates.

In summary, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-5-acetonitrile (CAS No. 1806951-40-5) is a multifaceted compound with broad applicability in medicinal chemistry, agrochemical development, and material science. Its unique structural attributes and compatibility with modern synthetic methodologies make it a cornerstone for innovation in these fields. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.